6-[4-(5-Fluoro-6-methylpyrimidin-4-yl)piperazine-1-carbonyl]-2-methylpyridazin-3-one

• IUPAC Name: 6-[4-(5-fluoro-6-methylpyrimidin-4-yl)piperazine-1-carbonyl]-2-methylpyridazin-3-one
• InChI: InChI=1S/C15H17FN6O2/c1-10-13(16)14(18-9-17-10)21-5-7-22(8-6-21)15(24)11-3-4-12(23)20(2)19-11/h3-4,9H,5-8H2,1-2H3
• InChI Key: PSLQKMFWSHGCOL-UHFFFAOYSA-N
• Canonical SMILES: CC1=C(C(=NC=N1)N2CCN(CC2)C(=O)C3=NN(C(=O)C=C3)C)F
• Molecular Formula: C15H17FN6O2
• Molecular Weight: 332.33 g/mol

Description

The compound is a complex organic molecule that contains a pyrimidine ring, a piperazine ring, and a pyridazine ring. The pyrimidine ring is a six-membered ring with two nitrogen atoms, the piperazine ring is a six-membered ring with two nitrogen atoms, and the pyridazine ring is a six-membered ring with two nitrogen atoms.

Synthesis Analysis

While specific synthesis methods for this compound are not available, it’s likely that it could be synthesized using methods similar to those used for other pyrimidine-piperazine hybrids. These methods often involve the reaction of a pyrimidine derivative with a piperazine derivative in the presence of a suitable catalyst.

Molecular Structure Analysis

The molecular structure of this compound would be determined by the arrangement of its atoms and the bonds between them. It would likely have a complex three-dimensional structure due to the presence of multiple rings and functional groups.

Chemical Reactions Analysis

The chemical reactions that this compound could undergo would depend on its specific structure and the conditions under which it is stored or used. For example, it might undergo reactions at the pyrimidine ring or the piperazine ring.

Physical And Chemical Properties Analysis

The physical and chemical properties of this compound, such as its melting point, boiling point, solubility, and stability, would be determined by its specific structure.

Mechanism of Action

The mechanism of action of this compound would depend on its specific structure and the target it interacts with. For example, some pyrimidine-piperazine hybrids have been found to have antimicrobial activity, potentially due to their interaction with bacterial DNA gyrase.

Safety and Hazards

The safety and hazards associated with this compound would depend on its specific structure and properties. It’s important to handle all chemicals with appropriate safety precautions.

Future Directions

Future research on this compound could involve further exploration of its synthesis, properties, and potential applications. For example, it could be studied for its potential use as a pharmaceutical or as a chemical intermediate.